![molecular formula C8H6N2O4 B3484015 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide CAS No. 62089-18-3](/img/structure/B3484015.png)
6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide
Overview
Description
6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide is a heterocyclic compound . It is an electron-poor molecule that has been synthesized as a monomer for use in various applications .
Synthesis Analysis
The synthesis of this compound involves a multistep process from readily available starting materials. The process yields heterocyclic monomers based on 2,1,3-benzothiadiazole bearing solubilizing side chains .Molecular Structure Analysis
The molecular formula of this compound is C8H6N2O4 . The structure of the molecule is complex, with multiple rings and functional groups .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 194.144 Da . More specific physical and chemical properties are not detailed in the available literature.Scientific Research Applications
Mass Spectrometric Analysis
The electron ionization mass spectra of various benzofurazans and benzofuroxans, including 6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide, are crucial for distinguishing between linear and angular isomers. These spectra provide valuable insights for the differentiation of similar compounds in scientific research, especially in the field of chemistry and materials science (Takakis et al., 1999).
Chemical Reactivity and Synthesis
The compound shows reactivity with aldehydes and morpholine, leading to the formation of derivatives of tetrahydropyrrolo[2,3-e]-2,1,3-benzoxadiazole 6-oxide. This reactivity is significant in the synthesis of various heterocyclic compounds, which are often used in the development of pharmaceuticals and other chemical products (Samsonov, 2004).
Optical and Electrochemical Properties
The compound's derivatives have been studied for their electrochemical and optical properties. These properties are essential in the development of materials for electronic applications like electrochromic devices (Goker et al., 2014).
Role in Polymer Synthesis
6,7-dihydro[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole 1-oxide serves as a building block for the synthesis of electron-poor conjugated polymers. Its solubility in organic solvents is particularly noted, which is important for various coating processes in industrial applications (Sun et al., 2011).
properties
IUPAC Name |
3-oxido-6,7-dihydro-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazol-3-ium |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O4/c11-10-6-4-8-7(12-1-2-13-8)3-5(6)9-14-10/h3-4H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQKUBMGFQVVUDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC3=[N+](ON=C3C=C2O1)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70489929 |
Source
|
| Record name | 1-Oxo-6,7-dihydro-1lambda~5~-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70489929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
62089-18-3 |
Source
|
| Record name | [1,4]Dioxino[2,3-f]-2,1,3-benzoxadiazole, 6,7-dihydro-, 1-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=62089-18-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Oxo-6,7-dihydro-1lambda~5~-[1,4]dioxino[2,3-f][2,1,3]benzoxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70489929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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